3-[(4-benzyl-1-piperazinyl)methyl]phenol

• IUPAC Name: 3-[(4-benzylpiperazin-1-yl)methyl]phenol
• InChI: InChI=1S/C18H22N2O/c21-18-8-4-7-17(13-18)15-20-11-9-19(10-12-20)14-16-5-2-1-3-6-16/h1-8,13,21H,9-12,14-15H2
• InChI Key: WMAGEFBUJAVGMR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC3=CC(=CC=C3)O
• Molecular Formula: C18H22N2O
• Molecular Weight: 282.4 g/mol

Description

3-[(4-Benzyl-1-piperazinyl)methyl]phenol is a synthetic compound featuring a phenol moiety linked to a 4-benzylpiperazine group via a methylene bridge. This structure combines the hydrogen-bonding capacity of phenol with the pharmacokinetic modulation offered by the piperazine scaffold.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Pharmacological Activity

Piperazine Ring Substituents

• Benzyl vs. Methyl Groups: 3-[(4-Benzyl-1-piperazinyl)methyl]phenol: The benzyl group enhances lipophilicity, which correlates with improved CNS activity in analogs. For instance, 3-(4-benzyl-1-piperazinyl)-1-phenylpropanol demonstrated significant analgesic activity (43.65% maximum protection against thermal pain) but exhibited moderate toxicity (LD₅₀ = 89.74 mg/kg) . 3-[(4-Methyl-1-piperazinyl)methyl]phenol (CAS 147192-84-5): Replacing benzyl with a methyl group reduces steric bulk and lipophilicity.

Phenol Moieties

• Phenol vs. Dimethoxy Derivatives: Phenol, 2,3-dimethoxy-6-[(4-phenyl-1-piperazinyl)methyl]- (CAS 211099-97-7): Methoxy groups on the phenol ring reduce hydrogen-bonding capacity but may enhance oral bioavailability. This compound is classified as a Category 4 acute toxin (oral LD₅₀ > 300 mg/kg), indicating lower toxicity than the benzylpiperazine analog .

Pharmacological Profiles

Analgesic Activity

• The parent compound 3-(4-benzyl-1-piperazinyl)-1-phenylpropanol showed dose-dependent analgesia (43.65% efficacy), though less potent than aspirin (71.43%). Esterification with propanoyl or benzoyl groups reduced activity, highlighting the critical role of the free hydroxyl group .
• Phenol,3-[（1E）-2-（4-hydroxyphenyl）ethenyl] (from Salvia miltiorrhiza): This natural phenolic derivative demonstrated anti-thrombotic effects in thromboangiitis obliterans models, reducing serum TXB₂ and ET levels. Structural divergence (vinylphenol vs. piperazinylmethylphenol) underscores the importance of the piperazine scaffold in CNS-targeted activity .

Adrenolytic and Anxiolytic Activity

• 7-[3-(4-Benzyl-1-piperazinyl)propoxy]-2,3-dihydro-2,2-dimethylbenzofuran (from ): This benzofuran derivative with a 4-benzylpiperazine side chain exhibited α-adrenolytic effects, lowering arterial blood pressure in rats.